Capramidopropylamine oxide
Description
Capramidopropylamine oxide is a biochemical.
Properties
CAS No. |
73772-44-8 |
|---|---|
Molecular Formula |
C15H32N2O2 |
Molecular Weight |
272.43 g/mol |
IUPAC Name |
3-(decanoylamino)-N,N-dimethylpropan-1-amine oxide |
InChI |
InChI=1S/C15H32N2O2/c1-4-5-6-7-8-9-10-12-15(18)16-13-11-14-17(2,3)19/h4-14H2,1-3H3,(H,16,18) |
InChI Key |
MPXCYFACEXGWMI-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCC(=O)NCCC[N+](C)(C)[O-] |
Canonical SMILES |
CCCCCCCCCC(=O)NCCC[N+](C)(C)[O-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Capramidopropylamine oxide; Decanamide, N-(3-(dimethylamino)propyl)-, N-oxide; Decanamide, N-(3-(dimethyloxidoamino)propyl)-; EINECS 277-598-7. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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